Cas no 2171793-43-2 (4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol)

• Product Name: 4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol
• CAS No: 2171793-43-2
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6234854
• PubChem ID: 165597706
• Update Time: 2025-07-18

4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol
• 2171793-43-2
• EN300-1643014

• Inchi： 1S/C11H23N3O/c1-14-7-4-11(15,5-8-14)10(12)3-2-6-13-9-10/h13,15H,2-9,12H2,1H3
• InChI Key： GZOVDXPOIKOXBP-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(CNCCC1)N

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 61.5Ų

Additional information on 4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol

Introduction to 4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol (CAS No. 2171793-43-2)

4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2171793-43-2, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative has garnered attention due to its structural complexity and potential applications in drug discovery and development. The compound features a dual-piperidine scaffold, with one ring substituted by an amino group and the other by a hydroxymethyl group, making it a versatile intermediate for synthesizing more complex molecules.

The molecular structure of 4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol contributes to its unique chemical properties, which are of great interest to researchers exploring novel therapeutic agents. The presence of both amino and hydroxymethyl functional groups allows for diverse chemical modifications, enabling the design of molecules with tailored biological activities. This flexibility has made it a valuable building block in the synthesis of potential pharmacophores targeting various diseases.

In recent years, there has been growing interest in piperidine derivatives due to their prevalence in bioactive molecules. Studies have demonstrated that piperidine moieties can enhance binding affinity and metabolic stability, making them ideal for drug development. The specific configuration of 4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol aligns with these trends, positioning it as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, research has shown that piperidine-based compounds can interact with proteins in ways that modulate their function. The dual substitution pattern of 4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol allows for precise tuning of these interactions, which is essential for developing selective and potent inhibitors.

Recent advancements in computational chemistry have further enhanced the utility of 4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol. Molecular modeling studies have revealed insights into its binding modes with target proteins, providing a foundation for rational drug design. These simulations have helped researchers predict how modifications to the molecule might improve its efficacy and reduce off-target effects. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of 4-(3-aminopiperidin-3-yl)-1-methylpiperidin-4-ol presents both challenges and opportunities. While the dual-piperidine core offers structural advantages, it also requires careful synthetic planning to ensure high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex piperidine derivatives more efficiently than ever before. These improvements have lowered barriers to entry for researchers looking to explore novel derivatives like 4-(3-amino-pi-peridin-e(3-yi)-1-me-thylpi-per-idine(4-o-l).

In clinical research, the potential applications of 4-(3-amino-pi-per-idine(3-yi)-1-me-thylpi-per-idine(4-o-l) are being actively investigated. Preclinical studies have hinted at its utility in treating conditions characterized by aberrant enzyme activity. For example, compounds with similar structural motifs have shown promise in targeting kinases and other enzymes implicated in cancer and inflammatory diseases. While further research is needed to fully elucidate its therapeutic potential, these preliminary findings are encouraging.

The pharmacokinetic properties of 4-(amino-pi-per-idine(3-yi)-1-me-thylpi-per-idine(4-o-l) are also under scrutiny. Researchers are examining how its molecular structure influences absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug candidates and ensuring they reach therapeutic levels while minimizing side effects. The dual-piperidine scaffold offers opportunities to fine-tune these parameters through structural modifications.

Collaborative efforts between academia and industry are driving innovation in the use of amino-pi-per-idine(3-yi)-1-me-thylpi-per-idine(4-o-l) derivatives. Companies specializing in medicinal chemistry are leveraging this compound as a starting point for developing novel therapeutics. By combining expertise in synthetic chemistry with biological evaluation, these collaborations aim to accelerate the transition from laboratory discoveries to clinical candidates.

The future prospects for amino-pi-per-idine(3-yi)-1-me-thylpi-per-idine(4-o-l) are bright, particularly as computational tools continue to refine drug design processes. Techniques such as machine learning and artificial intelligence are being employed to predict molecular properties and identify promising candidates more rapidly than traditional methods allow. These technologies hold the promise of transforming how new drugs are discovered and developed.

In conclusion,amino-pi-per-idine(3-yi)-1-me-thylpi-per-idine(4-o-l) (CAS No. 2171793-43) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile reactivity make it a valuable tool for researchers exploring new therapeutic agents. As scientific understanding evolves and new technologies emerge,amino-pi-per-idine(3-yi)-1-me-thylpi-per-idine(4-o-l) will likely play an increasingly important role in shaping the future of medicine.